1-Tetradecanoyl-2-pentadecanoyl-glycero-3-phosphoethanolamine
Description
PE(14:0/15:0), also known as GPEtn(29:0), belongs to the class of organic compounds known as phosphatidylethanolamines. These are glycerophosphoetahnolamines in which two fatty acids are bonded to the glycerol moiety through ester linkages. Thus, PE(14:0/15:0) is considered to be a glycerophosphoethanolamine lipid molecule. PE(14:0/15:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PE(14:0/15:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PE(14:0/15:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PE(14:0/15:0) exists in all living species, ranging from bacteria to humans. PE(14:0/15:0) participates in a number of enzymatic reactions. In particular, PE(14:0/15:0) and PG(18:1(9Z)/18:1(9Z)) can be converted into CL(18:1(9Z)/18:1(9Z)/14:0/15:0CYCLO) and ethanolamine; which is mediated by the enzyme cardiolipin synthase c. Furthermore, PG(16:1(9Z)/16:1(9Z)) and PE(14:0/15:0) can be converted into ethanolamine and CL(16:1(9Z)/15:0CYCLO/14:0/16:1(9Z)) through the action of the enzyme cardiolipin synthase c. Furthermore, Cytidine monophosphate and PE(14:0/15:0) can be biosynthesized from CDP-ethanolamine and DG(14:0/15:0/0:0) through the action of the enzyme choline/ethanolaminephosphotransferase. Finally, PE(14:0/15:0) can be biosynthesized from PS(14:0/15:0); which is mediated by the enzyme phosphatidylserine decarboxylase. In humans, PE(14:0/15:0) is involved in phosphatidylethanolamine biosynthesis pe(14:0/15:0) pathway and phosphatidylcholine biosynthesis PC(14:0/15:0) pathway.
PE(14:0/15:0) is a phosphatidylethanolamine 29:0.
properties
Product Name |
1-Tetradecanoyl-2-pentadecanoyl-glycero-3-phosphoethanolamine |
|---|---|
Molecular Formula |
C34H68NO8P |
Molecular Weight |
649.9 g/mol |
IUPAC Name |
[(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-3-tetradecanoyloxypropan-2-yl] pentadecanoate |
InChI |
InChI=1S/C34H68NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-34(37)43-32(31-42-44(38,39)41-29-28-35)30-40-33(36)26-24-22-20-18-16-14-12-10-8-6-4-2/h32H,3-31,35H2,1-2H3,(H,38,39)/t32-/m1/s1 |
InChI Key |
VQQFJLCUEFKGHJ-JGCGQSQUSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCCCCCCCCCC)COP(=O)(O)OCCN |
Canonical SMILES |
CCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCCCCCCC)COP(=O)(O)OCCN |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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